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Compound of Interest

Compound Name: 2-Phenylfuran

Cat. No.: B099556

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Phenylfuran in a laboratory setting. Given the absence of a
specific Safety Data Sheet (SDS) for 2-Phenylfuran, the following guidance is based on the
known hazards of similar furan-containing aromatic compounds. It is imperative to supplement
this information with a thorough risk assessment before commencing any work and to consult
with your institution's Environmental Health and Safety (EHS) department.

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is
mandatory when handling 2-Phenylfuran:
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Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical Splash Goggles or
Safety Glasses with Side
Shields

Must be ANSI-approved. A
face shield should be worn
over safety glasses if there is a

risk of splashing.[1]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves
provide adequate short-term
protection. For prolonged
contact, consult the glove
manufacturer's resistance
guide. Always inspect gloves
before use and practice proper
removal to prevent skin

contact.

Body Protection

Flame-Retardant Lab Coat

A lab coat made of flame-
resistant material should be

worn and fully buttoned.

Clothing

Natural Fiber Clothing and

Long Pants

Wear clothing made of natural
fibers, such as cotton, and
long pants to cover all exposed

skin below the waist.

Respiratory Protection

Chemical Fume Hood

All handling of 2-Phenylfuran
should be conducted in a
certified chemical fume hood to
minimize the inhalation of
vapors.[2] If a fume hood is not
available, a NIOSH-approved
respirator with appropriate
organic vapor cartridges is

required.

Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:

« Ventilation: Always handle 2-Phenylfuran in a well-ventilated area, preferably within a
chemical fume hood.[2]

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]
o Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

« Ignition Sources: Keep away from open flames, hot surfaces, and other potential ignition
sources.[3]

o Grounding: For transfers, ground and bond containers and receiving equipment to prevent
static discharge.[4]

Storage:

o Conditions: Store in a cool, dry, and well-ventilated area.[3]

» Container: Keep the container tightly closed.

e Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.

 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere, such
as nitrogen or argon, to prevent potential degradation.

Disposal Plan

Proper disposal of 2-Phenylfuran and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Categorization: 2-Phenylfuran waste should be treated as hazardous chemical
waste.
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e Waste Segregation: Do not mix 2-Phenylfuran waste with other waste streams.[5] Collect it

in a dedicated, properly labeled, and sealed container.[5]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste," with the full

chemical name "2-Phenylfuran,” and display the appropriate hazard symbols.[5]

» Disposal Procedure: Dispose of the hazardous waste through your institution's designated

hazardous waste disposal program.[5] Do not pour down the drain.[5]

o Contaminated Materials: All materials contaminated with 2-Phenylfuran, such as gloves,

absorbent pads, and pipette tips, must also be disposed of as hazardous waste.

Quantitative Safety Data

Due to the lack of specific data for 2-Phenylfuran, the following tables provide data for the

closely related compounds, furan and 2-methylfuran, to guide risk assessment.

Physical and Chemical Properties of 2-Phenylfuran

Property Value

Molecular Formula C10HsO

Molecular Weight 144.17 g/mol

Melting Point 161 °C[2]

Boiling Point 222.78 °C (rough estimate)[2]
Flash Point 86.4 °C[1]

Toxicity Data for Related Furan Compounds

Dermal LD50 Inhalation LC50
Compound Oral LD50 (Rat) .
(Rabbit) (Rat)
Furan 5.2 mg/kg 3398 ppm (1-hourn)[6]
1600 mg/kg (24-hour)
2-Methylfuran 133 mg/kg[7] 7] 2.48 mg/L (4-hour)[7]
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Occupational Exposure Limits for Furan

Organization TWA (8-hour) STEL (15-minute)
ACGIH 0.2 ppm

NIOSH 0.2 ppm 1 ppm

OSHA 1 ppm 5 ppm

Data for furan is provided as a reference as no specific OELs have been established for 2-
Phenylfuran.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of 2-Phenylfuran
in a laboratory setting.
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Safe Handling Workflow for 2-Phenylfuran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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